Cas no 142999-60-8 (1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
• CAS No: 142999-60-8
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 832685
• Update Time: 2026-04-29

1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
• (3S)-N-[(1R)-1-Phenylethyl]quinuclidin-3-amine
• (S)-N-((R)-1-PHENYLETHYL)QUINUCLIDIN-3-AMINE
• (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
• (3S)-3-[(R)-(1-phenyl)ethylamino]-quinuclidine
• (S)-N-[(4,5-dimethoxybenzocyclobut-1-yl)-methyl]-N-(methyl)amine hydrochloride
• 1-[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydro
• 1-[(7S)-3,4-dimethoxybicyclo-[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydrochloride
• AK-44950
• ANW-45256
• CTK8B4485
• SureCN385259

• Inchi： InChI=1S/C15H22N2/c1-12(13-5-3-2-4-6-13)16-15-11-17-9-7-14(15)8-10-17/h2-6,12,14-16H,7-11H2,1H3/t12-,15-/m1/s1
• InChI Key： YUJLYFFNXJRLDW-IUODEOHRSA-N
• SMILES： C[C@H](C1=CC=CC=C1)N[C@@H]2CN3CCC2CC3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3